Cas no 72-54-8 (p,p'-DDD)

• Product Name: p,p'-DDD
• CAS No: 72-54-8
• MF: C₁₄H₁₀Cl₄
• MW: 320.04120016098
• MDL: MFCD00000851
• CID: 563677
• PubChem ID: 24861831
• Update Time: 2026-04-29

p,p'-DDD Chemical and Physical Properties

Names and Identifiers

• 1,1-Bis(4-chlorophenyl)-2,2-dichloroethane
• 1,1-Dichloro-2,2-bis(4-chlorophenyl)ethane
• 1-chloro-4-[2,2-dichloro-1-(4-chlorophenyl)ethyl]benzene
• 4,4′-DDD
• 4,4′-DDD solution
• 4,4'-DDD Solution
• 4,4'-Dichlorodiphenyldichloroethane
• Organochlorine Pesticide Mix 2
• p, p'-DDD
• p, p'-DDD solution
• p,p'-DDD Standard
• 1,1’-(2,2-dichloroethane-1,1-diyl)bis(4-chlorobenzene)
• 1,1’-(2,2-dichloroethylidene)bis[4-chlorobenzene]
• 100μg
• 2,2-Bis(4-chlorophenyl)-1,1-dichloroethane
• 4,4’-DDD
• 4,4'-DDD
• 4,4-DDD
• p, p’-DDD
• p, p’-DDD solution
• p,p′-DDD
• TDE
• 1,1'-(2,2-dichloroethylidene)bis(4-chloro-Benzene
• 2,2-bis(p-Chlorophenyl)-1,1-dichloroethane
• 1,1-dichloro-2,2-bis(p-chlorophenyl)-ethane
• 1,1'-(2,2-dichloroethylidene)bis(4-chlorobenzene)
• 1,1-bis(p-chlorophenyl)-2,2-dichloroethane
• 1,1-dichloor-2,2-bis(4-chloor fenyl)-ethaan
• 4,4'-TDE
• DDD
• Dichlorodiphenyldichloroethane
• Dilene
• ME 1700
• NSC 8941
• Rhothane
• p,p'-Dichlorodiphenyldichloroethane
• p,p'-Dichlorodiphenylethylene dichloride
• p,p'-TDE
• p,p'-DDD
• Tetrachlorodiphenylethane
• Rothane
• Rhothane d-3
• 1,1-Dichloro-2,2-bis(p-chlorophenyl)ethane
• Rcra waste number U060
• OMS 1078
• Caswell No. 307
• ENT 4,225
• Benzene, 1,1'-(2,2-dichloroethylidene)bis[4
• p,p'-Dichlorodiphenyl dichloroethane

• MDL： MFCD00000851
• Inchi： 1S/C14H10Cl4/c15-11-5-1-9(2-6-11)13(14(17)18)10-3-7-12(16)8-4-10/h1-8,13-14H
• InChI Key： AHJKRLASYNVKDZ-UHFFFAOYSA-N
• SMILES： ClC([H])(C([H])(C1C([H])=C([H])C(=C([H])C=1[H])Cl)C1C([H])=C([H])C(=C([H])C=1[H])Cl)Cl

Computed Properties

• Exact Mass: 317.95400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.385 g/cm3
• Melting Point: 111 ºC
• Boiling Point: 405.59°C (rough estimate)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: 1.6000 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 5.92900
• Solubility: Soluble in ethanol and carbon tetrachloride
• Sensitiveness: Sensitive to light
• Color/Form: 5000 μg/mL in methanol
• Merck: 3061

p,p'-DDD Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H312,H351,H410
• Warning Statement： P273,P280,P301+P310,P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25-50/53
• Safety Instruction： S36/37-S45-S60-S61-S16-S7
• RTECS：KI0700000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes